Cas no 1927-58-8 (Furan, tetrahydro-2-(phenylmethoxy)-)

• Product Name: Furan, tetrahydro-2-(phenylmethoxy)-
• CAS No: 1927-58-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1385677
• PubChem ID: 11073970
• Update Time: 2025-04-24

Furan, tetrahydro-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Furan, tetrahydro-2-(phenylmethoxy)-
• tetrahydro-2-(phenylmethoxy)-furan
• 1927-58-8
• 2-phenylmethoxyoxolane
• 2-benzyloxytetrahydrofuran
• 2-(BENZYLOXY)OXOLANE
• SCHEMBL7445879
• 2-(Benzyloxy)tetrahydrofuran

• Inchi： 1S/C11H14O2/c1-2-5-10(6-3-1)9-13-11-7-4-8-12-11/h1-3,5-6,11H,4,7-9H2
• InChI Key： OYHWVPFGVJYAAG-UHFFFAOYSA-N
• SMILES： O1CCCC1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on Furan, tetrahydro-2-(phenylmethoxy)-

Comprehensive Guide to Furan, tetrahydro-2-(phenylmethoxy)- (CAS No. 1927-58-8): Properties, Applications, and Market Insights

Furan, tetrahydro-2-(phenylmethoxy)- (CAS No. 1927-58-8), also known as tetrahydro-2-(benzyloxy)furan, is a versatile organic compound widely used in pharmaceutical and chemical synthesis. This compound belongs to the furan derivatives family, which has gained significant attention due to its unique chemical properties and broad applications. In this article, we delve into the molecular structure, synthesis methods, industrial uses, and emerging trends surrounding this compound.

The molecular formula of Furan, tetrahydro-2-(phenylmethoxy)- is C₁₁H₁₄O₂, featuring a tetrahydrofuran ring substituted with a benzyloxy group at the 2-position. This structural configuration contributes to its stability and reactivity, making it valuable for organic synthesis. Researchers often utilize this compound as a building block in the production of complex molecules, particularly in the pharmaceutical industry where heterocyclic compounds play a crucial role.

One of the most common questions about CAS No. 1927-58-8 relates to its synthesis. The compound is typically prepared through the etherification of tetrahydrofurfuryl alcohol with benzyl bromide under basic conditions. This process yields high purity Furan, tetrahydro-2-(phenylmethoxy)- suitable for various applications. Recent advancements in green chemistry have explored more sustainable synthesis routes, aligning with the growing demand for eco-friendly chemical processes.

In pharmaceutical applications, tetrahydro-2-(benzyloxy)furan serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its ability to act as a protecting group for alcohols during multi-step syntheses makes it particularly valuable. The compound's stability under various reaction conditions has made it a favorite among medicinal chemists working on drug discovery projects, especially those targeting central nervous system disorders.

The flavor and fragrance industry also benefits from Furan, tetrahydro-2-(phenylmethoxy)-. Its unique aromatic properties contribute to the creation of complex synthetic flavors and perfume components. As consumer demand for novel scents and tastes continues to grow, the importance of such specialty chemicals in this sector is expected to rise significantly.

Market analysis reveals increasing interest in CAS No. 1927-58-8 across multiple industries. The global market for furan derivatives is projected to grow at a steady pace, driven by expanding pharmaceutical research and development activities. Companies specializing in fine chemicals are investing in improved production methods to meet the rising demand for high-purity tetrahydro-2-(phenylmethoxy)furan.

Safety considerations for handling Furan, tetrahydro-2-(phenylmethoxy)- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this chemical. Storage recommendations typically include keeping the compound in a cool, dry place away from strong oxidizers, reflecting standard practices for oxygen-containing heterocycles.

Recent scientific literature highlights novel applications of 1927-58-8 in material science. Researchers are exploring its potential as a monomer for specialized polymeric materials with unique thermal and mechanical properties. These developments align with current trends in advanced materials research, particularly in fields requiring high-performance polymers.

Quality control for Furan, tetrahydro-2-(phenylmethoxy)- typically involves analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements of pharmaceutical and specialty chemical applications. The growing adoption of analytical technology in chemical manufacturing has improved the consistency and reliability of this product in the market.

Environmental considerations regarding tetrahydro-2-(benzyloxy)furan focus on proper waste management and disposal methods. While the compound is not considered environmentally hazardous, responsible handling practices are encouraged as part of broader sustainability initiatives in the chemical industry. Many manufacturers now incorporate green chemistry principles in their production processes to minimize environmental impact.

The future outlook for CAS No. 1927-58-8 appears promising, with potential applications emerging in renewable energy technologies and biodegradable materials. As research continues to uncover new properties and uses for this compound, its commercial importance is likely to expand. Companies investing in chemical innovation are closely monitoring these developments to capitalize on emerging opportunities.

For researchers and industry professionals seeking detailed technical information about Furan, tetrahydro-2-(phenylmethoxy)-, numerous scientific publications and patents are available. These resources provide in-depth knowledge about synthesis optimization, novel applications, and safety protocols, supporting the continued advancement of this valuable chemical intermediate in various scientific and industrial fields.